N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)butyramide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]butanamide
• InChI: InChI=1S/C14H21NO4/c1-4-5-14(17)15-9-11(16)10-6-7-12(18-2)13(8-10)19-3/h6-8,11,16H,4-5,9H2,1-3H3,(H,15,17)
• InChI Key: AZSVMMJPRFREMO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCC(C1=CC(=C(C=C1)OC)OC)O
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol

Description

N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)butyramide, also known as DMPEB, is a synthetic compound that has been studied for its potential use in the treatment of various medical conditions.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Research involving compounds with structural features similar to N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)butyramide focuses on synthetic methodologies and chemical transformations. For instance, studies have shown the cyclization of substituted naphthalenes to yield naphtho[2,3-c]pyrans, highlighting the importance of specific functional groups in facilitating chemical reactions under controlled conditions (Giles et al., 1983). Such methodologies could be applicable in the synthesis or modification of this compound for various applications.

Bioconversion and Bioremediation

The potential of certain compounds to serve as electron donors in bioremediation processes has been evaluated, with studies demonstrating the effectiveness of polyhydroxyalkanoate (PHA) in the in situ bioremediation of contaminated aquifers (Pierro et al., 2017). Although not directly related, this suggests that compounds like this compound could be investigated for their potential roles in environmental remediation, given their structural complexity and potential for biological interaction.

Antioxidant Properties and Health Applications

Research into the antioxidant properties of compounds found in natural products, such as walnut kernels, reveals the importance of phenolic compounds in combating oxidative stress (Zhang et al., 2009). Given the structural similarity of this compound to phenolic compounds, exploring its antioxidant capacity could be of interest for nutritional and medicinal applications.

Chemical Sensing and Material Science

The development of fluorescent chemosensors for metal ion detection showcases the versatility of chemical compounds in sensing applications. Studies have synthesized and evaluated pyrazoline derivatives for their ability to detect Fe3+ ions, demonstrating the potential of organic compounds in creating sensitive and selective sensors (Khan, 2020). This suggests that with appropriate functionalization, compounds like this compound could be tailored for specific sensing applications.